4-Hydroxypiperidine-1-carboximidamide hydrochloride
Overview
Description
4-Hydroxypiperidine-1-carboximidamide hydrochloride is a chemical compound with the molecular formula C6H14ClN3O and a molecular weight of 179.65 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 4-Hydroxypiperidine-1-carboximidamide hydrochloride is1S/C6H13N3O.ClH/c7-6(8)9-3-1-5(10)2-4-9;/h5,10H,1-4H2,(H3,7,8);1H . This code provides a textual identifier for chemical substances, designed to provide a standard way to encode molecular information and to facilitate the search for such information. Physical And Chemical Properties Analysis
4-Hydroxypiperidine-1-carboximidamide hydrochloride is a powder at room temperature . The storage temperature is room temperature .Scientific Research Applications
Copper Recovery from Chloride Solutions
One of the applications of derivatives similar to 4-Hydroxypiperidine-1-carboximidamide hydrochloride involves the extraction of copper(II) from chloride solutions using hydrophobic N′-alkyloxypyridinecarboximidamides as extractants. This study focused on the effect of extractant structure, metal and chloride ion concentration, and shaking time on copper(II) extraction efficiency. The research provides insights into the complexation mechanism and speciation studies, indicating that these compounds form complexes with Cu(II) and chloride with varying molar ratios, suggesting potential utility in concentrated copper(II) solution extraction and re-extraction processes (Wojciechowska et al., 2017).
Synthesis and Structural Analysis
Another significant application is found in the synthesis and structural analysis of cocrystals of bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride. These cocrystals belong to the monoclinic system and exhibit a variety of hydrogen bond formations and interactions. The study detailed the molecular structures and confirmed the disorder of molecules through X-ray diffraction experiments, highlighting the potential for exploring novel cocrystal formations and their applications in various scientific domains (Dega-Szafran et al., 2006).
Methodological Developments in Synthesis
Research on the methodological development for synthesizing substituted 4-hydroxypiperidines showcases another application area. A stereodivergent route toward diastereomeric forms of functionalized 4-hydroxypiperidines has been developed, involving biocatalytic generation of enantiopure starting materials followed by functionalization. This process underscores the adaptability and efficiency of generating structurally diverse piperidine derivatives for further research applications (Vink et al., 2002).
NMR Study for Structural Elucidation
An NMR study of 4-hydroxy-1-methylpiperidine betaine derivatives provided deep insights into the conformations of various derivatives, showcasing the utility of NMR spectroscopy in elucidating structural details of piperidine derivatives. This research highlights the potential applications of these derivatives in various scientific investigations, including structural analysis and molecular interaction studies (Dega-Szafran, Dulewicz, & Szafran, 2006).
Safety And Hazards
The safety information for 4-Hydroxypiperidine-1-carboximidamide hydrochloride includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . The signal word is “Warning” and it has the GHS07 pictogram .
properties
IUPAC Name |
4-hydroxypiperidine-1-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3O.ClH/c7-6(8)9-3-1-5(10)2-4-9;/h5,10H,1-4H2,(H3,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZHNUGAJQDNLDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C(=N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxypiperidine-1-carboximidamide hydrochloride | |
CAS RN |
887624-46-6 |
Source
|
| Record name | 4-hydroxypiperidine-1-carboximidamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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